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Compound of Interest

Compound Name: 5-Azidopentanoic acid ethyl ester

Cat. No.: B2758833 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents is paramount to ensuring a secure laboratory environment. This

guide provides essential safety and logistical information for the proper disposal of 5-
Azidopentanoic acid ethyl ester (CAS No. 89896-39-9), a versatile but potentially hazardous

azide compound. Adherence to these procedures is critical for mitigating risks and ensuring

regulatory compliance.

Immediate Safety and Handling Precautions
5-Azidopentanoic acid ethyl ester is an organic azide, a class of compounds known for their

potential toxicity and explosive instability under certain conditions, such as exposure to heat,

friction, or shock. All handling should be conducted in a well-ventilated fume hood while

wearing appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. Metal spatulas or other metal instruments should be avoided

when handling the compound to prevent the formation of highly sensitive and explosive heavy

metal azides.

Quantitative Data Summary
While specific quantitative data for 5-Azidopentanoic acid ethyl ester is not readily available

in public literature, the following table summarizes key information for the parent compound, 5-
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Azidopentanoic acid, and general properties of the ethyl ester. This data should be used as a

reference with the understanding that the properties of the ethyl ester may vary.

Property Value Source/Note

Chemical Name
5-Azidopentanoic acid ethyl

ester
-

CAS Number 89896-39-9 BroadPharm MSDS[1]

Molecular Formula C₇H₁₃N₃O₂ BroadPharm MSDS[1]

Molecular Weight 171.2 g/mol BroadPharm MSDS[1]

Physical Form Liquid Synthonix Product Page[2]

Boiling Point Not available

Data not found for the ethyl

ester. For 5-Azidopentanoic

acid: 85°C at 0.01 mmHg.

Density Not available
Data not found for the ethyl

ester.

Signal Word Warning Synthonix Product Page[2]

Hazard Statements
H241, H302, H315, H319,

H335
Synthonix Product Page[2]

Toxicity

Acute toxicity information not

available. Organic azides are

generally considered toxic.

Fisher Scientific SDS for a

similar compound[1]

Disposal Procedures: A Step-by-Step Protocol
The primary and recommended method for the disposal of 5-Azidopentanoic acid ethyl ester
is to first convert it into a less hazardous chemical species through a chemical reaction. The

Staudinger reaction provides a reliable and mild method for reducing the azide to the

corresponding amine.
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Experimental Protocol: Staudinger Reduction of 5-
Azidopentanoic Acid Ethyl Ester
This protocol is adapted from general procedures for the Staudinger reaction.

Materials:

5-Azidopentanoic acid ethyl ester

Triphenylphosphine (PPh₃)

Tetrahydrofuran (THF), anhydrous

Water, deionized

Round-bottom flask

Magnetic stirrer and stir bar

Heating mantle or oil bath

Condenser

Appropriate work-up and extraction solvents (e.g., ethyl acetate, brine)

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and a condenser,

dissolve the 5-Azidopentanoic acid ethyl ester in anhydrous tetrahydrofuran (THF).

Addition of Reagent: To the stirred solution, add a stoichiometric equivalent of

triphenylphosphine (PPh₃).

Reaction: The reaction mixture is typically stirred at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) or infrared (IR) spectroscopy

(disappearance of the characteristic azide peak around 2100 cm⁻¹).
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Hydrolysis: Upon completion of the reaction, add water to the reaction mixture to hydrolyze

the intermediate iminophosphorane to the desired amine and triphenylphosphine oxide.

Work-up and Extraction: Extract the aqueous mixture with an organic solvent such as ethyl

acetate. Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and filter.

Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

The resulting product is ethyl 5-aminopentanoate, a significantly less hazardous compound.

Waste Disposal: The resulting amine can be disposed of as a standard non-halogenated

organic waste, following your institution's specific guidelines. The triphenylphosphine oxide

byproduct should also be disposed of as chemical waste.

Disposal Workflow Diagram
The following diagram outlines the decision-making process and workflow for the proper

disposal of 5-Azidopentanoic acid ethyl ester.
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Preparation & Assessment

Chemical Neutralization (Staudinger Reduction)

Final Waste Disposal

Start: Have 5-Azidopentanoic acid ethyl ester for disposal

Assess Quantity and Concentration

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Dissolve in anhydrous THF

Add Triphenylphosphine (PPh3)

Stir at Room Temperature
(Monitor reaction progress)

Hydrolyze with Water

Perform Aqueous Work-up & Extraction

Remove Solvent (Rotary Evaporator)

Product: Ethyl 5-aminopentanoate
(Less Hazardous)

Collect Neutralized Product and Byproducts

Label Waste Container Clearly

Dispose as Non-Halogenated
Organic Waste per Institutional Guidelines

Click to download full resolution via product page

Caption: Disposal Workflow for 5-Azidopentanoic acid ethyl ester.
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General Guidelines for Azide Waste
Segregation: Never mix azide-containing waste with acidic waste, as this can generate

highly toxic and explosive hydrazoic acid.[3]

Metal Contamination: Avoid contact with metal containers or spatulas to prevent the

formation of shock-sensitive metal azides.[3]

Labeling: All containers with azide-containing waste must be clearly labeled as "Azide

Waste" to prevent accidental mixing with incompatible chemicals.

Consult EHS: Always consult your institution's Environmental Health and Safety (EHS)

department for specific guidance on hazardous waste disposal.

By following these detailed procedures, laboratory personnel can ensure the safe and

compliant disposal of 5-Azidopentanoic acid ethyl ester, contributing to a safer research

environment for all.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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